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Compound of Interest

Compound Name:
C-Reactive Protein (CRP) (174-

185)

Cat. No.: B612700 Get Quote

Technical Support Center: CRP (174-185)
Peptide
Welcome to the technical support center for the C-reactive protein (CRP) fragment 174-185

peptide. This resource provides comprehensive guidance on the proper handling, dissolution,

and use of this peptide to ensure the success of your research experiments.

Frequently Asked Questions (FAQs)
Q1: What is the CRP (174-185) peptide?

A1: The C-reactive protein (CRP) fragment 174-185 is a synthetic peptide with the amino acid

sequence H-Ile-Tyr-Leu-Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-Leu-OH[1]. It is a fragment of the

human CRP, an acute-phase protein produced by the liver in response to inflammation[1]. This

peptide is studied for its role in modulating immune responses[1].

Q2: What are the physical and chemical properties of the CRP (174-185) peptide?

A2: The key properties of the CRP (174-185) peptide are summarized in the table below.
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Property Value

Amino Acid Sequence
H-Ile-Tyr-Leu-Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-

Leu-OH

Molecular Formula C₆₂H₉₃N₁₃O₁₆[1]

Molecular Weight Approximately 1276.5 g/mol [1]

Theoretical pI 7.0[1]

GRAVY Score 0.79[1]

The Grand Average of Hydropathicity (GRAVY) score of 0.79 indicates that this is a

hydrophobic peptide, which will influence its solubility.

Q3: How should I store the lyophilized CRP (174-185) peptide?

A3: Lyophilized CRP (174-185) peptide should be stored in a freezer at or below -20°C[1]. For

long-term storage, -80°C is recommended to maintain stability. Before opening, allow the vial to

equilibrate to room temperature in a desiccator to prevent moisture condensation, which can

reduce peptide stability.

Q4: What is the impact of the TFA salt counterion on this peptide?

A4: The CRP (174-185) peptide is often supplied as a trifluoroacetate (TFA) salt, which results

from the HPLC purification process. The presence of TFA can enhance the solubility of the

peptide in aqueous solutions[1]. While the residual amounts of TFA do not interfere with most in

vitro assays, for highly sensitive cellular studies, its presence should be noted[1].

Troubleshooting Guide: Solvent Selection and
Dissolution
Issue: The CRP (174-185) peptide will not dissolve in aqueous buffers (e.g., water, PBS).

This is a common issue due to the peptide's hydrophobic nature (GRAVY score of 0.79).

Peptides with a high proportion of non-polar amino acids often have limited solubility in

aqueous solutions[2].
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Recommended Solutions:

Use of Organic Solvents: For hydrophobic peptides, it is recommended to first dissolve the

peptide in a small amount of an organic solvent such as dimethyl sulfoxide (DMSO),

dimethylformamide (DMF), or acetonitrile (ACN).

Stepwise Dilution: After initial dissolution in an organic solvent, the solution should be slowly

added dropwise to the desired aqueous buffer with gentle stirring to reach the final

concentration. This method helps to prevent precipitation of the peptide.

Sonication: Brief sonication can help to break up aggregates and facilitate the dissolution of

the peptide.

pH Adjustment: Since the theoretical isoelectric point (pI) of this peptide is 7.0, its solubility in

aqueous solutions may be lowest at a neutral pH. Adjusting the pH away from the pI can

increase solubility. However, given its neutral pI, this may have a limited effect.

Issue: The peptide solution is cloudy or contains visible particles.

A cloudy solution indicates that the peptide has not fully dissolved or has aggregated.

Recommended Solutions:

Review the Dissolution Protocol: Ensure that the appropriate solvent and technique were

used for this hydrophobic peptide.

Increase Organic Solvent Concentration: If the peptide precipitates upon dilution into an

aqueous buffer, the proportion of the organic solvent in the final solution may need to be

increased. However, always consider the tolerance of your experimental system to the

organic solvent.

Filtration: If small particles remain, the solution can be filtered through a 0.22 µm filter to

remove them. However, this may also remove some of the aggregated peptide, leading to a

lower effective concentration.

Experimental Protocols
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Protocol 1: Solubility Testing for CRP (174-185) Peptide
It is highly recommended to test the solubility of a small amount of the peptide before

dissolving the entire sample.

Materials:

Lyophilized CRP (174-185) peptide

Sterile, distilled water

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.4

Vortex mixer

Sonicator

Procedure:

Allow the vial of lyophilized peptide to warm to room temperature.

Weigh out a small amount of the peptide (e.g., 0.1 mg) into a microcentrifuge tube.

Test 1: Aqueous Buffer: Add a small volume of sterile, distilled water to attempt to reach a

concentration of 1 mg/mL. Vortex gently. Observe for complete dissolution.

Test 2: Organic Solvent: If the peptide is insoluble in water, use a new aliquot of the peptide.

Add a minimal amount of DMSO (e.g., 10 µL) and gently vortex until the peptide is fully

dissolved.

Dilution: Slowly add PBS to the DMSO-dissolved peptide in a stepwise manner to reach the

desired final concentration. Observe for any precipitation.

Record the solvent system that provides a clear, particle-free solution.
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Protocol 2: Preparation of a 1 mM Stock Solution of CRP
(174-185)
Materials:

Lyophilized CRP (174-185) peptide (e.g., 1 mg)

High-purity DMSO

Sterile, aqueous buffer (e.g., PBS, pH 7.4)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Calculate the volume of DMSO required to create a concentrated initial stock. For a 1 mg vial

of peptide (MW = 1276.5 g/mol ), to make a 10 mM stock, you would dissolve it in 78.3 µL of

DMSO.

Allow the peptide vial to equilibrate to room temperature.

Add the calculated volume of DMSO to the vial.

Gently vortex or swirl the vial until the peptide is completely dissolved. Brief sonication may

be used if necessary.

To prepare a 1 mM working stock, dilute the 10 mM stock 1:10 by slowly adding 9 parts of

your desired aqueous buffer to 1 part of the DMSO stock solution. For example, add 10 µL of

the 10 mM stock to 90 µL of PBS.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are typically stable for up to

one month at -20°C or six months at -80°C[3].
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Visualizations
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Caption: Workflow for selecting an appropriate solvent for the CRP (174-185) peptide.
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Caption: Key factors that determine the solubility of the CRP (174-185) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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